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Compound of Interest

Compound Name: (-)-1solongifolol

Cat. No.: B075120

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the current scientific understanding of the
sesquiterpenoid (-)-Isolongifolol. While its chemical and physical properties are well-
documented, a comprehensive body of research on its specific biological effects is notably
absent in publicly available literature. This document summarizes the available information and

highlights the significant gaps in our knowledge, suggesting potential avenues for future
research.

Chemical and Physical Properties

(-)-Isolongifolol is a tricyclic sesquiterpene alcohol. Its fundamental properties are detailed
below.
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Property Value Source
Molecular Formula C15H260 [1112]
Molecular Weight 222.37 g/mol [11[2][3]

[(1R,2S,7S,8S,9S)-3,3,7-

trimethyl-8-
IUPAC Name _ [1]
tricyclo[5.4.0.02,°]Jundecanyllm
ethanol
CAS Registry Number 1139-17-9 [1112]
Appearance Not specified in results

Log10 of Water solubility in
Solubility mol/l: -3.60 (Crippen [3]
Calculated Property)

Octanol/Water Partition 3.467 (Crippen Calculated

3
Coefficient (logP) Property) =

Known Biological Effects: A Landscape of Limited
Data

Direct research into the biological activities of (-)-Isolongifolol is scarce. The majority of
available information pertains to its derivatives or related compounds, or its presence as a
constituent in essential oils with broader biological activities.

Butyrylcholinesterase Inhibitory Activity of Microbial
Metabolites

One of the few studies directly involving (-)-Isolongifolol investigated its microbial
transformation. This research indicated that the transformed products, or metabolites, of (-)-
Isolongifolol exhibited butyrylcholinesterase inhibitory activity.[4] However, the study did not
report any such activity for the parent compound, (-)-Isolongifolol, itself.

Anticancer Activity of Related Compounds
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Research into the anticancer potential has focused on a related ketone, isolongifolanone, and
its derivatives, rather than (-)-Isolongifolol. A study published in Biomedicine &
Pharmacotherapy in 2021 detailed the synthesis of novel pyrazole ring-containing derivatives
of isolongifolanone.[5] One derivative, compound 3b, demonstrated significant antiproliferative
effects on MCF-7 breast cancer cells.[5] The mechanism of action for this derivative was
proposed to involve the induction of apoptosis through the activation of caspase-3 and PARP,
modulation of Bcl-2 family proteins, and an increase in p53 levels.[5] Furthermore, this
compound was found to down-regulate cyclin-dependent kinase 2 (CDK2), a key regulator of
the cell cycle.[5] It is crucial to emphasize that these findings are for a derivative of
isolongifolanone and cannot be directly extrapolated to (-)-Isolongifolol.

The proposed mechanism of apoptosis induction by the isolongifolanone derivative is illustrated
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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